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Introduction

This technical guide provides a comprehensive review of the available scientific literature
concerning the compound identified as 5-AMAM-2-CP. Initial investigations revealed that "5-
AMAM-2-CP" is a designation for a major metabolite of the neonicotinoid insecticide,
Acetamiprid. The correct chemical name for this compound is N-[(6-chloropyridin-3-yl)methyl]-
N-methylacetamide, and its Chemical Abstracts Service (CAS) registry number is 864628-19-3.

[1]

Acetamiprid, the parent compound, is a widely used insecticide that functions as an agonist of
nicotinic acetylcholine receptors (nAChRSs), leading to the overstimulation of the nervous
system in insects.[2][3] The metabolism of Acetamiprid results in several breakdown products,
including N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide, which is the focus of this guide.
While extensive research has been conducted on Acetamiprid, specific data on its individual
metabolites are less abundant. This document synthesizes the available information regarding
the formation, toxicological profile, and mechanism of action of this particular metabolite.
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Chemical and Physical Properties

While specific experimental data for the physical properties of N-[(6-chloropyridin-3-yl)methyl]-
N-methylacetamide are not readily available in the reviewed literature, its chemical structure
has been determined.

Property Value Reference

] N-[(6-chloropyridin-3-
Chemical Name ] [1]
yl)methyl]-N-methylacetamide

CAS Number 864628-19-3 [1]
Molecular Formula C9H11CIN20 [1]
Molecular Weight 198.65 g/mol [1]
SMILES CC(=O)N(C)Cclcncc(cl)Cl [4]

Metabolic Formation

N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide is a product of the metabolic breakdown of
Acetamiprid in various organisms. The metabolic pathways of Acetamiprid have been studied in
mammals, insects, and microorganisms. The formation of this metabolite, often referred to as
IM-1-3 in toxicological studies, primarily occurs through the oxidative cleavage of the
cyanoimino group of Acetamiprid.[5][6] Another major metabolic route is N-demethylation,
which leads to the formation of the metabolite IM-2-1.[5][6]

Below is a diagram illustrating the primary metabolic pathways of Acetamiprid leading to the
formation of N-[(6-chloropyridin-3-yl)methyl]-N-methylacetamide (IM-1-3) and other major
metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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